Cas no 16136-70-2 (Adenosine, 3'-thio-(8CI,9CI))

• Product Name: Adenosine, 3'-thio-(8CI,9CI)
• CAS No: 16136-70-2
• MF: C₁₀H₁₃N₅O₃S
• MW: 283.306919813156
• CID: 217942
• PubChem ID: 265574
• Update Time: 2025-04-19

Adenosine, 3'-thio-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 3'-thio-(8CI,9CI)
• 3'-Thioadenosine
• NSC 106545
• 9-(3-thiopentofuranosyl)-9h-purin-6-amine
• 16136-70-2
• NSC-106545
• 13276-59-0
• DTXSID50295409
• NSC106545
• NSC101764
• NSC-101764

• Inchi： 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(17)7(19)4(1-16)18-10/h2-4,6-7,10,16-17,19H,1H2,(H2,11,12,13)
• InChI Key： WQTLJGATGSAFQV-UHFFFAOYSA-N
• SMILES： SC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 283.074
• Monoisotopic Mass: 283.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 2.02g/cm3
• Boiling Point: 668.8ºC at 760mmHg
• Flash Point: 358.3ºC
• Refractive Index: 1.93
• PSA: 158.11000
• LogP: -0.46130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides